Cas no 105817-04-7 (2-amino-5-hydroxy-4-methylpentanoic acid)

• Product Name: 2-amino-5-hydroxy-4-methylpentanoic acid
• CAS No: 105817-04-7
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1165915
• PubChem ID: 15927960
• Update Time: 2025-05-24

2-amino-5-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Leucine, 5-hydroxy-
• (2S)-2-amino-5-hydroxy-4-methylpentanoic acid
• 2-amino-5-hydroxy-4-methylpentanoic acid
• 2-amino-5-hydroxy-4-methylpentanoicacid
• SCHEMBL1234861
• EN300-1297589
• 105817-04-7
• AKOS006362593

• Inchi： 1S/C6H13NO3/c1-4(3-8)2-5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)
• InChI Key： SDCAQJCTUOFAKD-UHFFFAOYSA-N
• SMILES： OCC(C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55000
• LogP: 0.11710

Additional information on 2-amino-5-hydroxy-4-methylpentanoic acid

Comprehensive Analysis of 2-Amino-5-hydroxy-4-methylpentanoic Acid (CAS 105817-04-7): Properties, Applications, and Research Insights

2-Amino-5-hydroxy-4-methylpentanoic acid (CAS 105817-04-7) is a specialized non-proteinogenic amino acid with a unique structural configuration, featuring both hydroxyl and methyl functional groups. This compound has garnered significant attention in biochemical research due to its potential role in metabolic pathways and peptide synthesis. Its molecular formula, C₆H₁₃NO₃, and chiral centers make it a subject of interest for stereoselective synthesis and enzyme inhibition studies.

Recent trends in scientific literature highlight growing curiosity about modified amino acids like 2-amino-5-hydroxy-4-methylpentanoic acid, particularly in the context of nutraceutical development and biocatalysis. Researchers are investigating its potential as a building block for bioactive peptides, with some studies suggesting applications in sports nutrition and metabolic health. The compound's hydrophilic nature and hydrogen-bonding capacity also make it relevant for pharmaceutical formulation studies.

From a synthetic chemistry perspective, CAS 105817-04-7 presents intriguing challenges due to its multiple functional groups. Modern green chemistry approaches are being explored for its production, including enzymatic resolution and asymmetric catalysis. Analytical techniques such as HPLC-MS and NMR spectroscopy are crucial for characterizing this compound, especially given the importance of optical purity in its potential applications.

The biochemical properties of 2-amino-5-hydroxy-4-methylpentanoic acid have sparked interest in its possible role as a metabolite analog. Some researchers hypothesize it may influence amino acid transporters or act as a precursor for specialized metabolites in certain organisms. These investigations align with current scientific priorities in metabolomics and systems biology, where understanding minor metabolic components is becoming increasingly important.

In material science applications, derivatives of CAS 105817-04-7 are being examined for their potential in creating bio-based polymers with unique properties. The compound's ability to introduce both hydrophilicity and structural complexity makes it attractive for designing functional biomaterials. This aligns with the broader industry shift toward sustainable chemistry and green alternatives to conventional materials.

Quality control aspects of 2-amino-5-hydroxy-4-methylpentanoic acid production are critical, particularly for research-grade material. Standardized protocols for purity assessment and stability testing are essential, given the compound's potential sensitivity to oxidative degradation and racemization. These considerations are especially relevant for researchers investigating its structure-activity relationships in biological systems.

The commercial availability of CAS 105817-04-7 remains limited to specialized chemical suppliers, reflecting both the compound's niche applications and the technical challenges associated with its synthesis. However, increasing interest in unnatural amino acids for drug discovery and biotechnology applications may drive broader accessibility in the future. Current pricing reflects its status as a high-value research chemical rather than a bulk commodity.

From a safety perspective, while 2-amino-5-hydroxy-4-methylpentanoic acid is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. Material safety data sheets (MSDS) typically recommend standard precautions for amino acid handling, including the use of personal protective equipment and proper waste disposal methods.

Future research directions for this compound may explore its potential in enzyme engineering or as a scaffold for medicinal chemistry applications. The growing field of computational biochemistry could provide valuable insights into its interactions with biological targets, potentially revealing novel applications in therapeutic development or industrial biotechnology.